Cas no 1255146-97-4 (tert-Butyl 4-(1,3-Benzothiazol-2-ylsulfonyl)-methylpiperidine-1-carboxylate)

• Product Name: tert-Butyl 4-(1,3-Benzothiazol-2-ylsulfonyl)-methylpiperidine-1-carboxylate
• CAS No: 1255146-97-4
• MF: C₁₈H₂₄N₂O₄S₂
• MW: 396.52416229248
• MDL: MFCD18064617
• CID: 2179060
• PubChem ID: 51342210
• Update Time: 2025-10-28

tert-Butyl 4-(1,3-Benzothiazol-2-ylsulfonyl)-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 4-((benzo[d]thiazol-2-ylsulfonyl)methyl)piperidine-1-carboxylate
• tert-butyl 4-[(1,3-benzothiazole-2-sulfonyl)methyl]piperidine-1-carboxylate
• tert-butyl 4-[(1,3-benzothiazol-2-ylsulfonyl)methyl]piperidine-1-carboxylate
• 1255146-97-4
• tert-Butyl 4-[(1,3-benzothiazol-2-ylsulfonyl)-methyl]piperidine-1-carboxylate
• ALBB-014907
• DB-233612
• tert-Butyl4-((benzo[d]thiazol-2-ylsulfonyl)methyl)piperidine-1-carboxylate
• 1-piperidinecarboxylic acid, 4-[(2-benzothiazolylsulfonyl)methyl]-, 1,1-dimethylethyl ester
• tert-butyl 4-(1,3-benzothiazol-2-ylsulfonylmethyl)piperidine-1-carboxylate
• CS-0362680
• H30925
• LS-04737
• AKOS005174598
• MFCD18064617
• tert-Butyl 4-(1,3-Benzothiazol-2-ylsulfonyl)-methylpiperidine-1-carboxylate

• MDL： MFCD18064617
• Inchi： 1S/C18H24N2O4S2/c1-18(2,3)24-17(21)20-10-8-13(9-11-20)12-26(22,23)16-19-14-6-4-5-7-15(14)25-16/h4-7,13H,8-12H2,1-3H3
• InChI Key： IPXOZFCADHMQIE-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2S1)(CC1CCN(C(=O)OC(C)(C)C)CC1)(=O)=O

Computed Properties

• Exact Mass: 396.11774960Da
• Monoisotopic Mass: 396.11774960Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 535.0±42.0 °C at 760 mmHg
• Flash Point: 277.3±27.9 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

tert-Butyl 4-(1,3-Benzothiazol-2-ylsulfonyl)-methylpiperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-Butyl 4-(1,3-Benzothiazol-2-ylsulfonyl)-methylpiperidine-1-carboxylate

tert-Butyl 4-(1,3-Benzothiazol-2-ylsulfonyl)-methylpiperidine-1-carboxylate (CAS No. 1255146-97-4): A Comprehensive Overview

tert-Butyl 4-(1,3-Benzothiazol-2-ylsulfonyl)-methylpiperidine-1-carboxylate (CAS No. 1255146-97-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as TBBZMP, is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of tert-Butyl 4-(1,3-Benzothiazol-2-ylsulfonyl)-methylpiperidine-1-carboxylate consists of a tert-butyl group attached to a piperidine ring, which is further functionalized with a benzothiazole sulfonamide moiety. The presence of these functional groups imparts the compound with specific physicochemical properties and biological activities that are of great interest to researchers.

Recent studies have highlighted the potential of TBBZMP in various therapeutic areas. For instance, research published in the *Journal of Medicinal Chemistry* has shown that TBBZMP exhibits potent anti-inflammatory and analgesic properties. These findings suggest that TBBZMP could be a promising lead compound for the development of new treatments for inflammatory diseases and pain management.

In addition to its anti-inflammatory and analgesic activities, TBBZMP has also been investigated for its potential as an antiviral agent. A study conducted by a team of researchers at the University of California, San Francisco, demonstrated that TBBZMP has significant inhibitory effects on the replication of several viruses, including influenza and herpes simplex virus (HSV). This antiviral activity is attributed to the compound's ability to interfere with viral entry and replication processes.

The pharmacokinetic properties of tert-Butyl 4-(1,3-Benzothiazol-2-ylsulfonyl)-methylpiperidine-1-carboxylate have also been extensively studied. Research published in the *European Journal of Pharmaceutical Sciences* reported that TBBZMP exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties make it an attractive candidate for further preclinical and clinical evaluation.

In terms of safety and toxicity, preliminary studies have indicated that TBBZMP has a favorable safety profile at therapeutic doses. However, as with any new chemical entity, comprehensive safety assessments are necessary to ensure its suitability for human use. Ongoing preclinical studies are aimed at evaluating the long-term safety and efficacy of TBBZMP in various animal models.

The synthetic route for tert-Butyl 4-(1,3-Benzothiazol-2-ylsulfonyl)-methylpiperidine-1-carboxylate has been well-documented in the literature. A typical synthesis involves the reaction of tert-butyl piperidine carboxylate with benzothiazole sulfonyl chloride in the presence of a base such as triethylamine. This multi-step process yields high-purity TBBZMP, which can be further purified using techniques such as column chromatography.

The potential applications of TBBZMP extend beyond its therapeutic uses. In the field of materials science, researchers have explored the use of tert-Butyl 4-(1,3-Benzothiazol-2-ylsulfonyl)-methylpiperidine-1-carboxylate as a functional additive in polymer formulations. Its unique chemical structure confers enhanced mechanical properties and stability to polymer materials, making it a valuable component in advanced composite materials.

In conclusion, tert-Butyl 4-(1,3-Benzothiazol-2-ylsulfonyl)-methylpiperidine-1-carboxylate (CAS No. 1255146-97-4) is a multifaceted compound with promising applications in medicinal chemistry, pharmaceutical research, and materials science. Ongoing research continues to uncover new insights into its biological activities and potential uses, positioning it as a key player in the development of innovative solutions for various scientific and medical challenges.